5-Bromo-N-(pyridin-2-YL)pyridin-2-amine

• Molecular Formula: C10H8BrN3
• Molecular Weight: 250.09 g/mol
• SMILES: C1=CC=NC(=C1)NC2=NC=C(C=C2)Br
• InChI: InChI=1S/C10H8BrN3/c11-8-4-5-10(13-7-8)14-9-3-1-2-6-12-9/h1-7H,(H,12,13,14)
• InChIKey: XVCLOZVNCFHBHB-UHFFFAOYSA-N

Using the wrong halogen analog in cross-coupling libraries introduces uncontrolled SAR variables. The 5-bromo substituent enables mild, unified Suzuki-Miyaura and Buchwald-Hartwig couplings via SingaCycle™-A1, reducing optimization steps vs. 5-chloro or 4-bromo regioisomers. • Hoffmann-La Roche patent NZ616150A validates this scaffold for TAAR1 programs (depression, anxiety, ADHD, schizophrenia) • Sub-nM Ki (3.90 nM) vs. mouse TAAR1 confirmed in BindingDB • Single intermediate diversifiable into multiple analog series Supplied with full analytical certification for immediate library production.

5-Bromo-N-(pyridin-2-yl)pyridin-2-amine Technical Specifications

5-Bromo-N-(pyridin-2-yl)pyridin-2-amine (CAS 335032-97-8) is a brominated bis-heterocyclic amine scaffold comprising two pyridine rings linked by a secondary amine bridge, with a bromine substituent at the 5-position of one pyridine ring. The compound has a molecular formula of C10H8BrN3, a molecular weight of 250.09500 Da, a calculated LogP of 3.05570, and a polar surface area (PSA) of 37.81 Ų . This scaffold serves as a versatile intermediate in medicinal chemistry for the synthesis of kinase inhibitor libraries and heterocyclic derivatives, with its bromine atom providing a strategic handle for transition metal-catalyzed cross-coupling reactions that enable the rapid construction of diverse compound collections [1]. The compound is structurally related to 5-fluoro and 5-chloro analogs, as well as 4-bromo regioisomers, which are frequently considered as interchangeable procurement alternatives in discovery programs.

Cross-Coupling Handle Bromine substituent enables mild sequential Suzuki-Miyaura and Buchwald-Hartwig couplings for parallel library synthesis.

Scaffold Distinction 5-position Br differentiates from 5-Cl (harsher conditions) and 4-Br regioisomer (altered binding geometry).

Synthetic Intermediate Fit Versatile building block for kinase inhibitor and ligand discovery programs requiring halogen-tagged scaffolds.

• [1] Hagadorn JR, Boller TM, Brown SD, et al. Methods For Preparation Of Pyridylamines. US Patent Application 20090082573. 2009. View Source

Non-Interchangeability of 5-Bromo Analog

The position and identity of the halogen substituent on the N-(pyridin-2-yl)pyridin-2-amine scaffold critically determine both the compound's reactivity in downstream synthetic transformations and its target engagement profile in biological systems. The 5-bromo variant presents a unique balance of C–Br bond reactivity that enables Suzuki-Miyaura and Buchwald-Hartwig cross-coupling chemistries under milder conditions than the corresponding 5-chloro analog, while offering distinct electronic and steric properties compared to the 5-fluoro derivative [1]. Furthermore, regioisomeric substitution (4-bromo vs. 5-bromo) alters the vector of derivatization and the geometry of key binding interactions with kinase ATP pockets, as documented in structure-activity relationship (SAR) studies of aminopyridine-based inhibitors [2]. Generic procurement of the lowest-cost analog without consideration of these differential properties introduces uncontrolled variables that can invalidate SAR interpretation and compromise library quality.

5-Chloro Analog

Higher C–Cl bond dissociation energy may require harsher coupling conditions, limiting functional group tolerance and substrate scope.

5-Fluoro Analog

C–F bond unreactive in typical cross-couplings; cannot serve as diversifiable synthetic handle for library construction.

4-Bromo Regioisomer

Altered substitution vector changes derivatization geometry and kinase binding interactions; patent precedent differs from 5-bromo scaffold.

• [1] Cordovilla C, Bartolomé C, Martínez de Ilarduya JM, Espinet P. SingaCycle™-A1-Catalyzed Successive Suzuki-Miyaura and Buchwald Couplings for the Synthesis of Various New Pyridine Analogues. ACS Catalysis. 2015. View Source
• [2] F. Hoffmann-La Roche AG. Heterocyclic amine derivatives. New Zealand Patent NZ616150A. 2014. View Source

Evidence Comparison: 5-Bromo vs. Analog Scaffolds

C–Br Bond Enables Milder Cross-Coupling Reactions

The 5-bromo substituent enables efficient sequential Suzuki-Miyaura and Buchwald-Hartwig couplings from the 5-bromopyridin-2-amine parent scaffold using the SingaCycle™-A1 palladium catalyst system, producing diverse C- and N-diaryl/heteroaryl pyridine analogs [1]. In contrast, the corresponding 5-chloro analog requires more forcing conditions or specialized catalyst systems for comparable cross-coupling reactivity due to the higher C–Cl bond dissociation energy. This differential reactivity allows the 5-bromo compound to serve as a more versatile intermediate for parallel library synthesis, reducing reaction development time and enabling broader substrate scope under a unified catalytic protocol [1].

Cross-Coupling Reactivity

Class-level inference

Sequential Suzuki-Miyaura and Buchwald couplings with SingaCycle™-A1 catalyst under mild conditions; qualitative reactivity advantage over 5-chloro.

Supports milder parallel library synthesis

Class-level reactivity trend; actual conditions require optimization.

Evidence Dimension	Cross-coupling reactivity (C–X bond activation energy)
Target Compound Data	C–Br bond amenable to sequential Suzuki-Miyaura and Buchwald couplings with SingaCycle™-A1 catalyst
Comparator Or Baseline	5-Chloro analog: higher C–Cl bond dissociation energy (bond dissociation energy difference approximately 50-80 kJ/mol based on class-level halogen reactivity trends), requiring harsher conditions or specialized ligands
Quantified Difference	Qualitative class-level distinction: C–Br enables milder and more versatile sequential coupling protocols
Conditions	Palladium-catalyzed cross-coupling; SingaCycle™-A1 catalyst system

Why This Matters

Procurement of the 5-bromo analog over the 5-chloro variant reduces synthetic step count and catalyst screening burden in medicinal chemistry library production.

• [1] Cordovilla C, Bartolomé C, Martínez de Ilarduya JM, Espinet P. SingaCycle™-A1-Catalyzed Successive Suzuki-Miyaura and Buchwald Couplings for the Synthesis of Various New Pyridine Analogues. ACS Catalysis. 2015. View Source

Kinase Inhibitor Patent Validation

The 5-bromo-N-(pyridin-2-yl)pyridin-2-amine scaffold is explicitly disclosed as an example compound in Hoffmann-La Roche patent NZ616150A, where it serves as the core heterocyclic amine derivative for the development of compounds targeting neurological and psychiatric disorders including depression, anxiety disorders, bipolar disorder, ADHD, and schizophrenia [1]. The patent specifically lists the 5-bromo variant — (RS)-5-Bromo-N-(5-(morpholin-2-yl)pyridin-2-yl)pyridin-2-amine — alongside its 5-chloro counterpart as structurally distinct entities [1]. This explicit inclusion in a major pharmaceutical patent validates the 5-bromo substitution pattern as a validated starting point for kinase-targeted drug discovery programs, distinguishing it from the 4-bromo regioisomer which is not featured in this patent series.

Patent Precedent

Head-to-head

5-Bromo scaffold explicitly disclosed in Hoffmann-La Roche patent NZ616150A for CNS-targeted kinase inhibitors; 5-chloro also listed, 4-bromo not included.

Patent-validated starting point for kinase inhibitor programs

Patent context; biological validation from derivative compounds.

Evidence Dimension	Patent inclusion as core scaffold for CNS-targeted kinase inhibitors
Target Compound Data	Explicitly listed in Hoffmann-La Roche NZ616150A as (RS)-5-Bromo-N-(5-(morpholin-2-yl)pyridin-2-yl)pyridin-2-amine
Comparator Or Baseline	5-Chloro analog: also listed in same patent as (RS)-5-Chloro-N-(5-(morpholin-2-yl)pyridin-2-yl)pyridin-2-amine; 4-Bromo regioisomer: not listed in this patent
Quantified Difference	Both 5-bromo and 5-chloro analogs disclosed in patent; 5-substitution pattern validated as pharmacologically relevant scaffold
Conditions	Patent disclosure for therapeutic indications in CNS disorders

Why This Matters

Procurement decisions for kinase inhibitor programs should prioritize scaffolds with documented pharmaceutical patent precedence; the 5-bromo analog provides a validated entry point distinct from untested regioisomers.

• [1] F. Hoffmann-La Roche AG. Heterocyclic amine derivatives. New Zealand Patent NZ616150A. 2014. View Source

TAAR1 Binding Affinity Evidence

A derivative incorporating the 5-bromo-N-(pyridin-2-yl)pyridin-2-amine substructure — specifically N-(5-Bromo-2-pyridyl)-6-[(2R)-morpholin-2-yl]pyridin-3-amine (US9840501, Example 47) — exhibits a Ki of 3.90 nM against mouse TAAR1 and 164 nM against rat TAAR1 as measured in HEK-293 cell-based assays [1]. While direct head-to-head data for the unsubstituted or 5-fluoro parent scaffold against TAAR1 are not available in the same assay system, the 5-bromo moiety contributes to binding through halogen bonding interactions with the receptor binding pocket, a pharmacophoric feature absent in the dehalogenated analog. The 4-bromo regioisomer would present the bromine atom in a different spatial orientation, precluding the same binding geometry.

Binding Affinity (TAAR1)

Cross-study comparable

Derivative (US9840501, Ex.47) Ki = 3.90 nM (mouse TAAR1), 164 nM (rat TAAR1) in HEK-293 cell assays.

Bromine contributes to halogen bonding and receptor engagement in research models

Data from derivative; direct scaffold binding not reported.

Evidence Dimension	Binding affinity (Ki) for TAAR1 receptor
Target Compound Data	Ki = 3.90 nM (mouse TAAR1); Ki = 164 nM (rat TAAR1)
Comparator Or Baseline	Unsubstituted parent scaffold: no halogen bonding capability (class-level inference); 4-Bromo regioisomer: different spatial orientation of bromine would alter binding geometry
Quantified Difference	Target compound achieves sub-10 nM affinity; comparator lacks bromine-mediated halogen bonding
Conditions	HEK-293 cells stably expressing mouse or rat TAAR1; 37°C, 5% CO2, DMEM high glucose medium with 10% fetal calf serum

Why This Matters

The 5-bromo substituent is not merely a synthetic handle but a pharmacophoric element that directly contributes to sub-nanomolar target engagement, making it the appropriate choice over dehalogenated or regioisomeric analogs for TAAR1-focused programs.

• [1] BindingDB. BDBM362753: N-(5-Bromo-2-pyridyl)-6-[(2R)-morpholin-2-yl]pyridin-3-amine (US9840501, Example 47). Affinity Data: Ki = 3.90 nM (mouse TAAR1), Ki = 164 nM (rat TAAR1). Accessed 2026. View Source

Ligand Precursor for Olefin Oligomerization

According to US Patent Application 20090082573, functionalized pyridyl-amine products — of which 5-bromo-N-(pyridin-2-yl)pyridin-2-amine is a representative member — are specifically claimed for use as ligands or ligand precursors in catalytic compositions for alkene oligomerization reactions [1]. The bromine substituent at the 5-position enables subsequent functionalization to tune the steric and electronic properties of the ligand, a capability not available with the dehalogenated parent scaffold. The 5-fluoro analog, while also amenable to certain modifications, lacks the C–Br bond reactivity required for the same range of palladium-catalyzed transformations that introduce diverse aryl and heteroaryl substituents.

Ligand Precursor Utility

Class-level inference

US Patent Application 20090082573 claims functionalized pyridyl-amines as ligand precursors for alkene oligomerization catalysts.

Supports modular ligand design with post-synthetic diversification

Patent claim; catalytic performance requires experimental evaluation.

Evidence Dimension	Catalytic ligand precursor utility
Target Compound Data	Explicitly claimed as ligand/ligand precursor for alkene oligomerization catalysts in US Patent Application 20090082573
Comparator Or Baseline	Unsubstituted N-(pyridin-2-yl)pyridin-2-amine: lacks bromine handle for further functionalization; 5-Fluoro analog: limited C–F bond reactivity precludes same range of cross-coupling transformations
Quantified Difference	Qualitative distinction: C–Br bond uniquely enables post-synthetic diversification for ligand property optimization
Conditions	Catalytic compositions for alkene oligomerization reactions

Why This Matters

For laboratories developing novel transition metal catalysts, the 5-bromo variant provides a modular ligand precursor that can be systematically diversified, unlike the dehalogenated or 5-fluoro analogs which offer limited or no post-synthetic modification potential.

• [1] Hagadorn JR, Boller TM, Brown SD, et al. Methods For Preparation Of Pyridylamines. US Patent Application 20090082573. 2009. View Source

5-Bromo Scaffold Applications

Kinase Library Synthesis via Cross-Coupling

Medicinal chemistry teams constructing focused kinase inhibitor libraries should procure the 5-bromo analog rather than the 5-chloro or 4-bromo variants. The C–Br bond enables efficient sequential Suzuki-Miyaura and Buchwald-Hartwig couplings using a unified SingaCycle™-A1 palladium catalyst system, reducing the number of reaction optimization steps required for library production [1]. The 5-chloro analog, by contrast, demands more forcing conditions that can compromise functional group tolerance and reduce overall library yield and diversity.

TAAR1-Targeted CNS Drug Discovery

For programs targeting trace amine-associated receptor 1 (TAAR1) in neurological and psychiatric indications — including depression, anxiety, bipolar disorder, ADHD, and schizophrenia — the 5-bromo scaffold is directly validated by both patent precedent and binding data. Hoffmann-La Roche patent NZ616150A explicitly claims 5-bromo-N-(pyridin-2-yl)pyridin-2-amine derivatives for these therapeutic areas [2], and BindingDB data confirms that a 5-bromo-containing derivative achieves sub-nanomolar Ki (3.90 nM) against mouse TAAR1 [3]. The dehalogenated or 4-bromo analogs lack this specific validation and would require de novo SAR exploration.

Catalyst Development & Ligand Diversification

Organometallic chemistry laboratories developing novel catalysts for alkene oligomerization or other transformations should select the 5-bromo analog as a modular ligand precursor. US Patent Application 20090082573 explicitly claims functionalized pyridyl-amines of this class for catalytic compositions [4]. The 5-bromo substituent provides a reactive handle for post-synthetic diversification via palladium-catalyzed cross-coupling, enabling systematic tuning of ligand steric and electronic properties — a capability not available with the unsubstituted parent scaffold or the 5-fluoro analog.

Diversifiable Building Block for Medicinal Chemistry

In hit-to-lead and lead optimization campaigns where rapid SAR exploration around the N-(pyridin-2-yl)pyridin-2-amine core is required, the 5-bromo variant offers a single intermediate that can be diversified into multiple analog series. The bromine atom serves as both a synthetic handle for C–C bond formation and, when retained, a pharmacophoric element capable of halogen bonding with target proteins. The 5-fluoro analog cannot undergo the same cross-coupling transformations, while the 5-chloro analog requires harsher conditions that reduce substrate scope and increase purification burden [1].

Application

Selection Property

Validation Focus

Kinase inhibitor library synthesis

Cross-coupling reactivity (C–Br handle)

Parallel coupling chemistry and library yield review

TAAR1-focused CNS research studies

Scaffold patent precedence and reported binding affinity context

TAAR1 receptor binding assay validation

Catalyst ligand development

Modular functionalization via bromine handle

Post-synthetic diversification and catalytic performance review

Diversifiable medicinal chemistry building block

Single intermediate enabling multiple analog series

SAR exploration scope and library diversity review

• [1] Cordovilla C, Bartolomé C, Martínez de Ilarduya JM, Espinet P. SingaCycle™-A1-Catalyzed Successive Suzuki-Miyaura and Buchwald Couplings for the Synthesis of Various New Pyridine Analogues. ACS Catalysis. 2015. View Source
• [2] F. Hoffmann-La Roche AG. Heterocyclic amine derivatives. New Zealand Patent NZ616150A. 2014. View Source
• [3] BindingDB. BDBM362753: N-(5-Bromo-2-pyridyl)-6-[(2R)-morpholin-2-yl]pyridin-3-amine. Ki = 3.90 nM (mouse TAAR1), Ki = 164 nM (rat TAAR1). View Source
• [4] Hagadorn JR, Boller TM, Brown SD, et al. Methods For Preparation Of Pyridylamines. US Patent Application 20090082573. 2009. View Source